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Compound of Interest

Compound Name: Bacopaside N2

Cat. No.: B2779014 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bacopaside N2 is a triterpenoid saponin isolated from Bacopa monnieri, a plant with a long

history of use in Ayurvedic medicine for cognitive enhancement and neuroprotection.[1] As a

specific bioactive constituent, Bacopaside N2 has garnered significant interest within the

scientific community for its potential therapeutic applications. This technical guide provides an

in-depth overview of the chemical, physical, and biological properties of Bacopaside N2, along

with detailed experimental protocols and an exploration of its mechanisms of action.

Chemical and Physical Properties
Bacopaside N2 is a complex glycosidic saponin.[2] Its chemical structure and physical

properties are summarized in the table below.
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Property Value Reference

CAS Number 871706-75-1 [1][3][4]

Molecular Formula C42H68O14 [1][4][5][6][7]

Molecular Weight 796.99 g/mol [2][4][5][7]

IUPAC Name

(2S,3R,4S,5S,6R)-2-

[(2R,3R,4S,5R,6R)-3,5-

dihydroxy-2-(hydroxymethyl)-6-

[[(1S,2R,5R,7S,10R,11R,14R,

15S,16S,17R,20R)-16-

hydroxy-2,6,6,10,16-

pentamethyl-17-(2-methylprop-

1-enyl)-19,21-

dioxahexacyclo[18.2.1.01,14.0

2,11.05,10.015,20]tricosan-7-

yl]oxy]oxan-4-yl]oxy-6-

(hydroxymethyl)oxane-3,4,5-

triol

[5][6]

Synonyms 假马齿苋皂苷N2 [7]

Physical Description Powder [4]

Purity >98% [4]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone,

Pyridine, Methanol, Ethanol.

[3][8][9]

Storage

Store in a sealed, cool, and dry

condition. Stock solutions can

be stored below -20°C for

several months.

[4]

Biological Activities and Mechanisms of Action
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Bacopaside N2 exhibits a range of biological activities, primarily centered on its

neuroprotective and cognitive-enhancing effects. These activities are attributed to its

antioxidant properties and its ability to modulate key signaling pathways involved in neuronal

function.

Neuroprotective and Cognitive-Enhancing Effects
Bacopaside N2 is considered one of the active constituents of Bacopa monnieri responsible

for its nootropic effects.[10] It is believed to enhance memory and cognitive function by

protecting neurons from damage and modulating neurotransmitter systems.[5][8] Studies

suggest that Bacopaside N2 can help mitigate memory disorders and neurodegeneration.[8]

Antioxidant Activity
A key mechanism underlying the neuroprotective effects of Bacopaside N2 is its antioxidant

activity.[5][8] It has been shown to activate the NRF-2 (nuclear factor erythroid 2-related factor

2) pathway, a critical regulator of the cellular antioxidant response.[5] This activation leads to

the increased expression of antioxidant enzymes, which help to protect cells from oxidative

stress.[5]
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Bacopaside N2 activation of the NRF-2 pathway.

Modulation of Neurotransmitter Systems
Bacopaside N2 has been shown to influence the cholinergic system, which is crucial for

learning and memory.[1] It may enhance cholinergic function, contributing to its cognitive

benefits.[1] Additionally, there is evidence to suggest that it modulates the monoaminergic

system, affecting neurotransmitters like dopamine and serotonin.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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